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Compound of Interest

Compound Name: N-Butylgermane

Cat. No.: B3145454

Essential Safety and Handling Guide for N-
Butylgermane

This guide provides immediate, essential safety and logistical information for handling N-
Butylgermane in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal. The
information presented is synthesized from safety data sheets of closely related compounds,
such as Tri-n-butylgermane and Di-n-butylgermane, to provide a comprehensive safety
profile.

Physicochemical and Safety Data

The following table summarizes key quantitative data for N-Butylgermane and its analogs.
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Property Value

Chemical Formula C12H28Ge (Tri-n-butylgermane)[1][2]
Molecular Weight 244.94 g/mol (Tri-n-butylgermane)[3]
Physical State Liquid[1][2]

Appearance Straw-colored liquid[4]

Boiling Point 123°C @ 20 mmHg (Tri-n-butylgermane)[3]
Flash Point 78°C (Tri-n-butylgermane)[3]

Density 0.916 g/mL (Tri-n-butylgermane)[3]
Refractive Index 1.4508 (Tri-n-butylgermane)[3]

Hazard Classification Combustible liquid[1][5]

Operational Plan: Handling and Disposal of N-
Butylgermane

This section outlines the procedural, step-by-step guidance for the safe handling and disposal
of N-Butylgermane.

l. Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent exposure. The minimum required PPE includes:

Hand Protection: Neoprene or nitrile rubber gloves[5].

o Eye Protection: Chemical goggles. Contact lenses should not be worn[5]. A face shield
should be used in combination with goggles when there is a potential for splashing][6].

» Skin and Body Protection: Wear suitable protective clothing, such as a long-sleeved lab
coat[5][7].

» Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood. If
inhalation exposure is possible, a respirator may be required[5][7].
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Il. Handling and Storage Procedures

e Handling:

[e]

Ensure emergency eye wash fountains and safety showers are immediately accessible[2]

[5].
o Avoid all eye and skin contact, and do not breathe vapor or mist[1][5].
o Provide good ventilation in the processing area to prevent the accumulation of vapors[5].
o Ground and bond containers and receiving equipment to avoid static discharge[2][5].
o Use only non-sparking tools[2][5].

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking is permitted in
the handling area[1][5].

e Storage:
o Keep the container tightly closed[2][5].
o Store in a cool, well-ventilated place away from heat sources[1][2][5].

o Incompatible with oxidizing agents and alkali or base materials[2][5].

lll. Disposal Plan

o Dispose of contents and container to a licensed waste disposal facility[1][5].
» Do not dispose of waste into the sewer system|[2].

¢ Clean up any spills as soon as possible using an absorbent material and collect it in an
appropriate container for disposal[2][5].

Emergency Procedures

Immediate and appropriate response is critical in an emergency.
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First-Aid Measures

» After Inhalation: Remove the victim to fresh air and keep them at rest in a comfortable
breathing position. Seek medical advice if you feel unwell[5][8].

» After Skin Contact: Wash with plenty of soap and water. Get medical advice/attention[1][5][8].

o After Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes.
Remove contact lenses if present and easy to do. Continue rinsing and get medical
advice/attention[1][5][8].

» After Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with
water and consult a physician[1][8].

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, foam, carbon dioxide, or dry chemical
extinguishers[1][5].

o Unsuitable Extinguishing Media: Do not use straight streams of water[1][5].

» Specific Hazards: The substance is a combustible liquid. Irritating fumes and organic acid
vapors may develop when exposed to high temperatures or open flame[1][5].

o Protective Equipment: Do not enter the fire area without proper protective equipment,
including respiratory protection[1][5].

Accidental Release Measures

o Personal Precautions: Remove all ignition sources and use special care to avoid static
electric charges. Wear appropriate protective equipment as described in the PPE section[1]
[5]. Evacuate unnecessary personnel[5][9].

« Environmental Precautions: Prevent entry into sewers and public waters[5][9].

e Methods for Cleaning Up: Contain any spills with dikes or absorbents. Clean up spills using
an absorbent material and place in a suitable container for disposal. Use only non-sparking
tools[2][5].
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Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of N-Butylgermane.

Start: Prepare for Handling

\

1. Don Personal Protective Equipment (PPE)
- Gloves, Goggles, Lab Coat

2. Safe Handling in Ventilated Area
- Use Fume Hood
- Ground Equipment

3. Proper Storage
- Tightly Sealed Container
- Cool, Ventilated Area

4. Waste Disposal
- Collect in Labeled Container
- Licensed Waste Facility

Emergency Procedures
- First Aid, Fire, Spill

End: Procedure Complete
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Caption: Logical workflow for handling N-Butylgermane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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